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Compound of Interest

Compound Name:
(2,6-Dimethylphenyl)(1H-imidazol-

4-yl)methanol

CAS No.: 78892-28-1

Cat. No.: B3033083

Get Quote

Executive Summary
(2,6-Dimethylphenyl)(1H-imidazol-4-yl)methanol (CAS: 78892-28-1) represents a critical

pharmacophore in the development of

-adrenergic receptor agonists. Structurally analogous to the sedative agents Detomidine and
Medetomidine, this compound features a steric "lock" imposed by the 2,6-dimethyl substitution
pattern on the phenyl ring, coupled with a flexible hydroxymethyl linker connecting to the
imidazole heterocycle.

This guide details the molecular architecture, predicted supramolecular synthons, and the

experimental workflows required to isolate and solve the single-crystal X-ray structure of this

scaffold.

Molecular Architecture & Conformation
Understanding the crystal packing requires a prior analysis of the single-molecule

conformation.
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Steric Constraints
Unlike the 2,3-dimethyl isomers (e.g., Detomidine derivatives), the 2,6-dimethyl substitution

creates a significant steric barrier.

Orthogonal Twist: The steric bulk of the methyl groups at positions 2 and 6 forces the phenyl

ring to rotate out of the plane of the central methanol linker to minimize

strain.

Torsion Angles: In the solid state, the dihedral angle defined by

is expected to deviate significantly from planarity (

or

), likely adopting a gauche conformation to accommodate the methyl groups.

Chirality
The central methine carbon (attached to the hydroxyl group) is a chiral center.

Racemate: Synthesized via non-stereoselective reduction or Grignard addition, the product

exists as a racemic mixture (

).

Crystallographic Implication: The crystal structure will likely belong to a centrosymmetric

space group (e.g., P2

/c or P-1), containing enantiomeric pairs in the unit cell.

Solid-State Assembly: Supramolecular Synthons
The crystal lattice is governed by a competition between strong hydrogen bond donors and

acceptors. The imidazole ring and the hydroxyl group create a "frustrated" system that can

resolve into specific networks.

Primary Interaction Vectors
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Imidazole Pyrrole Nitrogen (

): Strong Donor.

Imidazole Pyridine Nitrogen (

): Strong Acceptor.

Hydroxyl Group (

): Strong Donor / Weak Acceptor.

Predicted Hydrogen Bonding Motifs
Based on graph-set analysis of analogous imidazole-methanols, two primary packing motifs are

probable:

Motif A: The Imidazole Tape (C(4) Chain) The imidazole rings self-associate via

bonds, forming infinite 1D chains (tapes). The hydroxyl groups then cross-link these tapes
laterally.

Motif B: The Hydroxyl-Imidazole Helix The hydroxyl proton donates to the imidazole nitrogen

(

), while the imidazole

donates to the hydroxyl oxygen of a neighbor (

). This creates a cooperative, multi-component network.

Note: Due to the steric bulk of the 2,6-dimethylphenyl group, Motif B is often energetically

favored as it allows the bulky aryl groups to stack in alternating layers, avoiding direct clash.

Experimental Protocols
Synthesis & Purification Workflow
To obtain diffraction-quality crystals, high-purity material is required. The following workflow

outlines the preparation via the Grignard route.
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Figure 1: Synthetic pathway and crystallization workflow for (2,6-Dimethylphenyl)(1H-
imidazol-4-yl)methanol.

Crystallization Screening Protocol
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The 2,6-dimethyl group increases lipophilicity, while the imidazole/hydroxyl groups are polar. A

dual-solvent system is recommended.

Method Solvent System Conditions Target Outcome

Vapor Diffusion
MeOH (inner) / Et₂O

(outer)
25°C, sealed chamber High-quality prisms

Slow Cooling
Ethyl Acetate /

Hexane (3:1)

60°C

4°C (0.1°C/min)
Large blocks

Evaporation Ethanol / Water (95:5)
Room Temp,

perforated cap

Needles/Plates

(Hydrates)

Critical Step: If the imidazole nitrogen is protonated (salt form), the H-bonding network changes

entirely. Ensure the free base is used by washing the organic phase with

during extraction.

Data Collection Strategy (XRD)
When mounting the crystal for X-ray diffraction:

Temperature: Collect at 100 K (cryogenic) to reduce thermal ellipsoids of the freely rotating

methyl groups on the phenyl ring.

Resolution: Aim for

or better to resolve the hydroxyl hydrogen atom position, which is crucial for defining the H-
bond network.

Friedel Pairs: If attempting to resolve a pure enantiomer (via chiral HPLC separation prior to

crystallization), collect Friedel pairs to determine absolute configuration (Flack parameter).

Structural Data Summary (Representative)
While specific unit cell parameters depend on the exact polymorph obtained, the following are

characteristic ranges for this class of aryl-imidazole carbinols:
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Crystal System: Monoclinic or Triclinic.

Space Group:

(Racemate) is statistically most probable.

Density (

):

.

Z (Molecules/Unit Cell): 4.

Key Intermolecular Distance:

distance

(indicating strong H-bond).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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